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Compound of Interest

Compound Name: Bongkrekic acid-13C28

Cat. No.: B12372962 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of highly toxic compounds like Bongkrekic Acid-13C28 is of paramount importance.

This document provides a detailed, step-by-step guide to ensure the safe management and

disposal of this isotopically labeled respiratory toxin, minimizing risk and ensuring compliance

with safety regulations.

Bongkrekic acid is a potent mitochondrial toxin produced by the bacterium Burkholderia gladioli

pathovar cocovenenans.[1] The isotopically labeled version, Bongkrekic Acid-13C28, is

primarily used as an internal standard for quantification in mass spectrometry-based analyses.

[2][3] Due to its severe toxicity, which targets the mitochondria and can lead to multiple organ

failure, stringent safety and disposal protocols are mandatory.[1]

Immediate Safety and Handling Precautions
Before handling Bongkrekic Acid-13C28, it is crucial to consult the Safety Data Sheet (SDS)

and adhere to all institutional and national safety regulations.[1] The compound is often

supplied as a solution in methanol, a highly flammable and toxic solvent.[4]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory and

includes:

Gloves: Nitrile rubber gloves should be worn at all times. Proper glove removal technique

must be followed to avoid skin contact.[1][5]
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Eye Protection: Safety glasses or goggles are essential.[1]

Lab Coat: A lab coat must be worn to protect from accidental spills.[1]

Engineering Controls:

Work with Bongkrekic Acid-13C28 should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to prevent the inhalation of aerosols.[1][4]

Keep ignition sources away, do not smoke, and protect against electrostatic charges.[4]

Spill Management: In the event of a spill, absorb the solution with an inert, liquid-binding

material such as sand, diatomite, or universal binders.[1][4] Decontaminate surfaces by

scrubbing with alcohol. All contaminated materials must be disposed of as hazardous waste

according to institutional and local regulations.[1]

Chemical Inactivation and Disposal Procedures
Due to its heat stability, autoclaving is an ineffective method for the disposal of bongkrekic acid.

[1] The recommended procedure is chemical degradation.

Recommended Disposal Protocol:

Inactivation: The preferred method is to use a strong oxidizing agent. Add the bongkrekic

acid solution to a larger volume of a freshly prepared 10-15% (v/v) solution of sodium

hypochlorite (bleach). The recommended contact time for complete inactivation is at least 2

hours. Occasional gentle swirling of the container can improve the reaction.[1]

Neutralization (Optional but Recommended): After the inactivation period, it may be

necessary to neutralize the excess bleach, especially if required by local disposal

regulations. This can be achieved by the careful addition of a reducing agent like sodium

thiosulfate.[1]

Disposal: Dispose of the treated and neutralized solution in accordance with all prevailing

country, federal, state, and local regulations for chemical waste.[1][5] Do not dispose of it

with household garbage or allow it to enter the sewage system.[4]
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An alternative, though less established, disposal consideration is the use of ultraviolet (UV)

light, which has been reported to degrade the chemical structure of bongkrekic acid.[1]

However, standardized and validated protocols for this method in a laboratory setting are not

currently available, and it would require rigorous in-house validation.[1]

Quantitative Data Summary
Property Value Source

Purity ≥98% [2][6]

Molecular Formula [¹³C]₂₈H₃₈O₇ [2]

Formula Weight 514.4 [2]

Formulation A 5 µg/ml solution in methanol [2]

Toxicity (Mice, p.o.) LD₅₀s = 0.68-6.84 mg/kg [2]

Experimental Protocols and Signaling Pathways
Bongkrekic acid is a known inhibitor of the mitochondrial ADP/ATP translocase (AAT).[2] This

protein is responsible for the transport of ADP into the mitochondrial matrix and ATP out into

the intermembrane space, a critical step in cellular respiration. By inhibiting AAT, bongkrekic

acid effectively halts mitochondrial respiration.[2]

Below is a diagram illustrating the experimental workflow for the proper disposal of Bongkrekic
Acid-13C28.
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Preparation & Safety Disposal Protocol Spill Management
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Bongkrekic Acid-13C28 Disposal Workflow

The following diagram illustrates the logical relationship of the safety precautions.
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Personnel Safety

Environmental & Engineering Controls Procedural Safety
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Hierarchy of Safety Precautions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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